Cas no 108895-42-7 (Thymidine, 3'-O-methyl-(9CI))

• Product Name: Thymidine, 3'-O-methyl-(9CI)
• CAS No: 108895-42-7
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 141368
• PubChem ID: 72250
• Update Time: 2025-04-19

Thymidine, 3'-O-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-O-methyl-(9CI)
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 2',3'-dideoxy-3'-O-methylthymidine
• 3'-Methoxy-2',3'-dideoxythymidine
• 3'-OMe-ddT
• 3'-O-Methylthymidine
• AC1L2HPJ
• AC1Q69EH
• NSC665482
• OMET
• SureCN523267
• Thymidine, 3'-O-methyl-
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 108895-42-7
• CHEMBL3143720
• SCHEMBL523267
• NSC 665482
• DTXSID00148759

• Inchi： 1S/C11H16N2O5/c1-6-4-13(11(16)12-10(6)15)9-3-7(17-2)8(5-14)18-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9+/m0/s1
• InChI Key： ZGBKEOLAPVBJFC-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)OC

Computed Properties

• Exact Mass: 256.10598
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• PSA: 88.1